Cas no 1806021-29-3 (Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806021-29-3
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4805639
• Update Time: 2025-05-21

Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F6NO2/c1-18-8(17)5-4(6(10)11)3(9(13,14)15)2-16-7(5)12/h2,6H,1H3
• InChI Key： MSEMUIJSHFQPBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(N=CC=1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate

The compound Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806021-29-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The molecule features a pyridine ring substituted with multiple fluorinated groups, including a difluoromethyl group at position 4, a fluoro group at position 2, and a trifluoromethyl group at position 5. Additionally, the carboxylate group at position 3 is methylated, contributing to the overall stability and reactivity of the molecule.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The presence of multiple fluorine atoms in the molecule significantly alters its electronic properties, making it a promising candidate for applications in light-emitting diodes (LEDs) and solar cells. For instance, researchers have demonstrated that fluorinated pyridines can enhance the efficiency of charge transport layers in organic photovoltaic devices by improving electron mobility and reducing recombination losses.

The synthesis of Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the fluorinated groups. The use of fluorinating agents such as HF or F₂ is critical in this process, as it ensures precise control over the substitution pattern on the aromatic ring. The methyl esterification step is also carefully optimized to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex structures. For example, researchers have explored its use as an intermediate in the synthesis of heterocyclic compounds with even greater functional diversity. By modifying specific positions on the pyridine ring or introducing additional substituents, chemists can tailor the electronic and structural properties of these compounds for specific applications.

In terms of applications, Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate has shown promise in several emerging fields. Its ability to act as a coordinating ligand in transition metal complexes makes it valuable in catalytic processes, particularly in asymmetric catalysis where precise control over stereochemistry is essential. Additionally, its fluorescence properties under certain conditions make it a candidate for use in biosensing and imaging technologies.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorinated substituents significantly influence the HOMO-LUMO gap, which is crucial for determining its optical and electronic properties. These findings have paved the way for further optimization of similar compounds to meet specific performance criteria.

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxylate represents a cutting-edge example of how advanced synthetic techniques and computational modeling can lead to innovative materials with wide-ranging applications. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.